Cas no 2138032-94-5 (N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide)

• Product Name: N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide
• CAS No: 2138032-94-5
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 6329956
• PubChem ID: 165494278
• Update Time: 2025-10-30

N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138032-94-5
• EN300-1168064
• N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C14H21N3O4S/c1-13(2)11(15)14(3,4)12(13)16-22(20,21)10-7-5-9(6-8-10)17(18)19/h5-8,11-12,16H,15H2,1-4H3
• InChI Key： XEZCYYVNEPYSMM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1C(C)(C)C(C1(C)C)N)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 126Ų

Additional information on N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide

Professional Introduction to N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide (CAS No. 2138032-94-5)

N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide, identified by its CAS number 2138032-94-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structural uniqueness of N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide lies in its highly substituted cyclobutyl ring and the presence of both amino and nitro functional groups on the benzene ring. The 3-amino-2,2,4,4-tetramethylcyclobutyl moiety introduces steric hindrance and electronic properties that can influence the compound's interactions with biological targets. This structural complexity makes it an intriguing candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known for their antimicrobial properties and have been widely used in antibiotics and other therapeutic agents. The introduction of a nitro group in the benzene ring of N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide further enhances its potential as a pharmacophore. The nitro group can serve as a reactive site for further chemical modifications and can also contribute to the compound's binding affinity to biological targets.

The synthesis of N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the tetramethylcyclobutylamine derivative, followed by nitration and sulfonation steps to introduce the necessary functional groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity.

The pharmacological properties of N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide have been extensively studied in vitro. Preliminary findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in various disease pathways. For instance, studies have shown that it may interact with enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase (CA), which are known targets for antimicrobial and anti-inflammatory drugs respectively. Additionally, the compound's ability to modulate receptor activity makes it a promising candidate for treating neurological disorders.

The potential therapeutic applications of N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide are still under investigation. However, its unique structure and demonstrated biological activity suggest that it could be developed into a novel drug candidate for conditions such as cancer, inflammation, and infectious diseases. Further preclinical studies are necessary to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

In conclusion, N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide(CAS No. 2138032-94-5) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique chemical properties make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and mechanisms of action, compounds like N-(3-amino-2,2,4,4-tetramethylcyclobutyl)-4-nitrobenzene-1-sulfonamide